Cas no 1892645-09-8 ((1-(4-isopropylphenyl)-2,2-dimethylcyclopropyl)methanol)

• Product Name: (1-(4-isopropylphenyl)-2,2-dimethylcyclopropyl)methanol
• CAS No: 1892645-09-8
• MF: C₁₅H₂₂O
• MW: 218.33
• CID: 5012631
• PubChem ID: 116842604
• Update Time: 2025-10-24

(1-(4-isopropylphenyl)-2,2-dimethylcyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(4-Isopropylphenyl)-2,2-dimethylcyclopropyl)methanol
• 1892645-09-8
• EN300-1823954
• {2,2-dimethyl-1-[4-(propan-2-yl)phenyl]cyclopropyl}methanol
• (1-(4-isopropylphenyl)-2,2-dimethylcyclopropyl)methanol

• Inchi： InChI=1S/C15H22O/c1-11(2)12-5-7-13(8-6-12)15(10-16)9-14(15,3)4/h5-8,11,16H,9-10H2,1-4H3
• InChI Key： NYCQBGGOXRXUQI-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC=C(C=C1)C2(CC2(C)C)CO

Computed Properties

• Exact Mass: 218.167065321g/mol
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (1-(4-isopropylphenyl)-2,2-dimethylcyclopropyl)methanol

Comprehensive Overview of (1-(4-isopropylphenyl)-2,2-dimethylcyclopropyl)methanol (CAS No. 1892645-09-8)

(1-(4-isopropylphenyl)-2,2-dimethylcyclopropyl)methanol, with the CAS number 1892645-09-8, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound features a unique cyclopropane ring structure substituted with an isopropylphenyl group and a hydroxymethyl moiety, making it a valuable building block for advanced chemical applications. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and reactivity.

The compound's molecular formula and structural properties have been extensively studied to optimize its use in synthetic pathways. Its cyclopropylmethanol core is particularly noteworthy, as it can serve as a precursor for more complex molecules in drug discovery and material science. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of such intermediates, as they often enable more efficient and environmentally friendly processes.

One of the most frequently searched questions related to 1892645-09-8 is its synthetic route and industrial-scale production methods. Current literature suggests that the compound can be synthesized through cyclopropanation reactions, followed by selective functionalization. The isopropylphenyl group adds steric and electronic effects that influence the compound's reactivity, making it a subject of interest for catalysis studies and mechanistic investigations.

In the context of pharmaceutical applications, (1-(4-isopropylphenyl)-2,2-dimethylcyclopropyl)methanol has been explored as a potential intermediate for bioactive molecules. Its structural motif is reminiscent of several drug candidates targeting neurological and inflammatory pathways. This connection has led to a surge in research queries about its biological activity and toxicity profile, though comprehensive studies are still ongoing.

From an SEO perspective, keywords such as "buy 1892645-09-8," "synthesis of cyclopropylmethanol derivatives," and "isopropylphenyl compound suppliers" are highly relevant. These terms reflect the commercial and academic demand for this compound. Additionally, discussions on patent literature and regulatory compliance are emerging as hot topics, particularly in regions with stringent chemical safety laws.

The physical and chemical properties of CAS 1892645-09-8, such as its melting point, solubility, and stability, are critical for handling and storage. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize the compound, ensuring its purity and suitability for further applications. These details are often sought after by quality control professionals and synthetic chemists.

In summary, (1-(4-isopropylphenyl)-2,2-dimethylcyclopropyl)methanol represents a fascinating case study in modern chemical research. Its multifunctional structure and diverse applications make it a compound of enduring interest. As the scientific community continues to explore its potential, this overview serves as a foundational resource for understanding its significance in both academic and industrial settings.